Ethyl 6-bromo-8-(sec-butylamino)imidazo[1,2-a]pyrazine-2-carboxylate

• Molecular Formula: C13H17BrN4O2
• Molecular Weight: 341.2 g/mol
• IUPAC Name: ethyl 6-bromo-8-(butan-2-ylamino)imidazo[1,2-a]pyrazine-2-carboxylate
• InChI: InChI=1S/C13H17BrN4O2/c1-4-8(3)15-11-12-16-9(13(19)20-5-2)6-18(12)7-10(14)17-11/h6-8H,4-5H2,1-3H3,(H,15,17)
• InChI Key: MIUKXQLUAYGHTD-UHFFFAOYSA-N
• SMILES: CCC(C)NC1=NC(=CN2C1=NC(=C2)C(=O)OCC)Br

Description

Ethyl 6-bromo-8-(sec-butylamino)imidazo[1,2-a]pyrazine-2-carboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential for use in various research applications.

Mechanism of Action

The exact mechanism of action of Ethyl 6-bromo-8-(sec-butylamino)imidazo[1,2-a]pyrazine-2-carboxylate is not fully understood. However, it is believed to work through the inhibition of certain enzymes involved in cancer cell growth and inflammation.
Biochemical and Physiological Effects:
Studies have shown that Ethyl 6-bromo-8-(sec-butylamino)imidazo[1,2-a]pyrazine-2-carboxylate has a range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro, as well as reduce inflammation in animal models. Additionally, it has been shown to have low toxicity in vitro and in vivo.

Advantages and Limitations for Lab Experiments

One advantage of using Ethyl 6-bromo-8-(sec-butylamino)imidazo[1,2-a]pyrazine-2-carboxylate in lab experiments is its potential as a novel anti-cancer and anti-inflammatory agent. Additionally, it has low toxicity, making it a safer alternative to other compounds. However, one limitation is that the exact mechanism of action is not fully understood, which may hinder its development as a therapeutic agent.

Future Directions

There are several future directions for the research of Ethyl 6-bromo-8-(sec-butylamino)imidazo[1,2-a]pyrazine-2-carboxylate. One direction is to further investigate its mechanism of action in order to better understand how it works and how it can be optimized for therapeutic use. Additionally, further studies are needed to determine its efficacy in vivo and to assess its potential as a therapeutic agent for cancer and inflammatory diseases. Finally, research could be conducted to investigate its potential as a lead compound for the development of new drugs.
In conclusion, Ethyl 6-bromo-8-(sec-butylamino)imidazo[1,2-a]pyrazine-2-carboxylate is a compound that has shown potential for use in various scientific research applications. While its exact mechanism of action is not fully understood, it has been shown to have anti-cancer and anti-inflammatory properties, with low toxicity. There are several future directions for its research, including further investigation of its mechanism of action and its potential as a therapeutic agent.

Synthesis Methods

The synthesis of Ethyl 6-bromo-8-(sec-butylamino)imidazo[1,2-a]pyrazine-2-carboxylate involves the reaction of 6-bromo-2-chloroimidazo[1,2-a]pyrazine with sec-butylamine and ethyl chloroformate. The reaction yields the desired compound, which can be purified through recrystallization.

Scientific Research Applications

Ethyl 6-bromo-8-(sec-butylamino)imidazo[1,2-a]pyrazine-2-carboxylate has shown potential for use in various scientific research applications. It has been studied as a potential anti-cancer agent, with promising results in vitro. Additionally, it has been shown to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.